Cas no 21486-48-6 (2-Bromo-N-phenylbutanamide)

2-Bromo-N-phenylbutanamide structure
2-Bromo-N-phenylbutanamide structure
Product Name:2-Bromo-N-phenylbutanamide
CAS No:21486-48-6
MF:C10H12BrNO
MW:242.11238193512
CID:249789
PubChem ID:16471741
Update Time:2025-04-19

2-Bromo-N-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-N-phenylbutanamide
    • Butanamide,2-bromo-N-phenyl-
    • LS-02694
    • AKOS000100077
    • DTXSID00586117
    • CHEMBRDG-BB 9071743
    • AKOS016345545
    • F78075
    • {[4-(TRIFLUOROMETHYL)PYRIDIN-3-YL]THIO}ACETICACID
    • MFCD00297039
    • BB 0217180
    • FT-0679317
    • 21486-48-6
    • MDL: MFCD00297039
    • Inchi: 1S/C10H12BrNO/c1-2-9(11)10(13)12-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,13)
    • InChI Key: LPYHYCASMUNJLQ-UHFFFAOYSA-N
    • SMILES: BrC(C(NC1C=CC=CC=1)=O)CC

Computed Properties

  • Exact Mass: 241.01000
  • Monoisotopic Mass: 241.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 2.87160

2-Bromo-N-phenylbutanamide Security Information

  • HazardClass:IRRITANT

2-Bromo-N-phenylbutanamide Pricemore >>

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